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Abstract: This document provides a comprehensive guide for the synthesis of Ticagrelor, a
potent and reversible P2Y12 platelet inhibitor. The protocol outlines a convergent synthetic
strategy, commencing from three key intermediates, including the chiral amine (1R,2S)-2-(3,4-
difluorophenyl)cyclopropanamine. This application note is intended for researchers, chemists,
and professionals in drug development, offering detailed, step-by-step methodologies,
explanations for experimental choices, and critical process considerations to ensure a high-
yield, high-purity synthesis of the final Active Pharmaceutical Ingredient (API).

A Note on the Primary Amine Intermediate

The synthesis of the FDA-approved drug Ticagrelor utilizes (1R,2S)-2-(3,4-
difluorophenyl)cyclopropanamine as a key starting material.[1][2] While the core principles of
the final coupling reaction are analogous for other substituted phenylcyclopropylamines, this
guide will adhere to the established and validated pathway for producing the clinically relevant
molecule. The stereochemical integrity of this intermediate is paramount for the final drug's
pharmacological activity.[1]
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Introduction to Ticagrelor

Ticagrelor (trade name Brilinta/Brilique) is a cornerstone in the management of acute coronary
syndromes (ACS).[1] It belongs to the cyclo-pentyl-triazolo-pyrimidine class and functions as an
orally active, direct-acting P2Y12 receptor antagonist, which inhibits ADP-mediated platelet
activation and aggregation.[3][4] Unlike thienopyridine antiplatelet agents (e.g., clopidogrel),
Ticagrelor's binding is reversible and does not require metabolic activation, leading to a faster
onset and offset of action.[5] This characteristic provides significant clinical advantages,
particularly for patients requiring urgent surgery.[5]

The molecular complexity and specific stereochemistry of Ticagrelor necessitate a robust and
well-controlled synthetic process. This guide details a widely adopted convergent strategy,
which enhances overall efficiency and simplifies purification by building complex intermediates
separately before their final assembly.

Overall Synthetic Strategy

The synthesis of Ticagrelor is best approached through a convergent pathway, which involves
the preparation of three key intermediates that are later coupled to form the final molecule. This
strategy is generally preferred for complex targets as it maximizes yield and minimizes the
linear step count.

The three primary building blocks are:
 Intermediate A: The pyrimidine core, 4,6-dichloro-2-(propylthio)pyrimidin-5-amine.

» Intermediate B: The chiral cyclopentane sidechain, 2-((3aR,4S,6R,6aS)-6-amino-2,2-
dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yloxy)ethanol.

 Intermediate C: The chiral cyclopropylamine, (1R,2S)-2-(3,4-
difluorophenyl)cyclopropanamine.

Retrosynthetic Analysis

The logical disconnection of Ticagrelor reveals these three key fragments. The final C-N bonds
are formed via nucleophilic aromatic substitution (SNAr) reactions on the pyrimidine core.
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Caption: Retrosynthetic analysis of Ticagrelor.

Forward Synthesis Workflow

The forward synthesis involves the sequential coupling of these intermediates. Intermediate B
is first reacted with Intermediate A. The resulting diamine is then cyclized to form the
triazolopyrimidine ring system. Finally, this core is coupled with Intermediate C, followed by

deprotection to yield Ticagrelor.
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Caption: Convergent forward synthesis workflow for Ticagrelor.

Stage 1: Synthesis of the Pyrimidine Core
(Intermediate A)

The core of Ticagrelor is the 4,6-dichloro-2-(propylthio)pyrimidin-5-amine (CAS 145783-15-9).
[6][7] This intermediate provides the necessary reactive sites (two chlorine atoms) for
sequential nucleophilic substitution.[8] Several routes exist for its synthesis; a common and
reliable method starts from 2-thiobarbituric acid.[3][9]

Protocol 1: Synthesis of 4,6-dichloro-2-
(propylthio)pyrimidin-5-amine

Step 1.1: S-propylation of 2-Thiobarbituric Acid

Rationale: This step introduces the propylthio side chain. The reaction proceeds via
nucleophilic attack of the sulfur atom on the alkyl halide.

 To a stirred solution of 2-thiobarbituric acid (1.0 eq) in aqueous potassium hydroxide (2.5
eq), add 1-iodopropane (1.1 eq).

o Heat the mixture in a sealed vessel at 80°C for 2 hours.

o Cool the reaction mixture in an ice bath and acidify to pH 2-3 with 6N HCI to precipitate the
product.

 Filter the solid, wash with cold water, and dry under vacuum to yield 2-(propylthio)pyrimidine-
4,6-diol.

Step 1.2: Nitration

o Rationale: Nitration at the C5 position is an electrophilic aromatic substitution, activating the
ring for subsequent steps. Fuming nitric acid is a potent nitrating agent.

e Suspend the 2-(propylthio)pyrimidine-4,6-diol (1.0 eq) in glacial acetic acid.
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e Cool the suspension to 0°C and add fuming nitric acid (1.5 eq) dropwise, maintaining the
temperature below 10°C.

» Allow the mixture to warm to room temperature and stir for 1 hour.

e Pour the reaction mixture into ice water. Filter the resulting precipitate, wash with water, and
dry to obtain 5-nitro-2-(propylthio)pyrimidine-4,6-diol.

Step 1.3: Chlorination

Rationale: Phosphorus oxychloride (POCIs) is a powerful dehydrating and chlorinating agent
used to convert the hydroxyl groups of the pyrimidine ring into more reactive chlorine atoms.
A tertiary amine base like 2,6-lutidine is often used to scavenge the HCI byproduct.[3]

To a flask containing phosphorus oxychloride (5.0 eq), add 5-nitro-2-(propylthio)pyrimidine-
4,6-diol (1.0 eq) portion-wise at 0°C.

Add 2,6-lutidine (1.1 eq) dropwise.
Heat the mixture to 80°C and stir for 2 hours.
Cool the reaction to room temperature and carefully pour it onto crushed ice.

Extract the product with dichloromethane (DCM), wash the organic layer with saturated
sodium bicarbonate solution and then brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield 4,6-dichloro-5-nitro-2-(propylthio)pyrimidine.

Step 1.4: Reduction of the Nitro Group

» Rationale: The nitro group is reduced to a primary amine. While catalytic hydrogenation is
effective, using iron powder in acetic acid is a classic, cost-effective method suitable for
large-scale production, though it can present challenges with filtration.[9][10] Sodium
dithionite is another mild and effective alternative.[9]

e Suspend 4,6-dichloro-5-nitro-2-(propylthio)pyrimidine (1.0 eq) in a mixture of methanol and
acetic acid.
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e Add iron powder (3.0 eq) portion-wise while stirring vigorously.
 Stir the reaction at room temperature for 2 hours.

e Monitor the reaction by TLC. Upon completion, filter the mixture through a pad of Celite to
remove the iron salts.

o Concentrate the filtrate, add water, and basify with sodium bicarbonate.

o Extract the product with ethyl acetate, dry the organic layer over sodium sulfate, and
concentrate to give Intermediate A as a yellow solid.[8]

Reagent (Step 1.4) CAS Number MW ( g/mol ) Equivalents
4 .6-dichloro-5-nitro-2-

_ o 145783-14-8 268.13 1.0
(propylthio)pyrimidine
Iron Powder 7439-89-6 55.85 3.0
Acetic Acid 64-19-7 60.05 - (Solvent)
Methanol 67-56-1 32.04 - (Solvent)

Stage 2: Synthesis of the Chiral Sidechain
(Intermediate B)

Intermediate B, 2-((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d]
[1,3]dioxol-4-yloxy)ethanol (CAS 376608-65-0), provides the crucial stereochemistry for the
cyclopentane portion of Ticagrelor.[11][12] It is often prepared as its L-tartaric acid salt to
ensure chiral purity and stability.[13] The synthesis starts from a protected carbamate and
involves deprotection to reveal the amine.

Protocol 2: Synthesis of Intermediate B L-tartaric acid
salt

Rationale: The benzyl carbamate group is a common amine protecting group that can be
readily removed by catalytic hydrogenation. The resulting free amine is then resolved with L-
tartaric acid.
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e Dissolve benzyl ((3aS,4R,6S,6aR)-6-(2-hydroxyethoxy)-2,2-dimethyltetrahydro-4H-
cyclopenta[d][7][14]dioxol-4-yl)carbamate (1.0 eq) in methanol.

e Add Palladium on carbon (10% w/w, ~0.05 eq) to the solution.

» Hydrogenate the mixture under a hydrogen atmosphere (50 psi) at room temperature until
the reaction is complete (monitored by TLC).

« Filter the catalyst through Celite and wash the pad with methanol.
e Concentrate the filtrate to obtain the crude free amine as an oil.

o Dissolve the crude amine in ethanol. In a separate flask, dissolve L-tartaric acid (1.0 eq) in
ethanol.

e Add the L-tartaric acid solution to the amine solution while stirring. A white solid will
precipitate.

« Stir the slurry at room temperature for 2 hours, then cool to 0-5°C and stir for another hour.

« Filter the solid, wash with cold ethanol, and dry under vacuum at 40°C to yield Intermediate
B L-tartaric acid salt as a white powder.[13]

Stage 3: Convergent Assembly and Final Synthesis

This final stage involves the sequential coupling of the three intermediates, followed by a final
deprotection step to yield Ticagrelor.

Protocol 3: Final Assembly and Deprotection

Step 3.1: Condensation of Intermediates A and B

o Rationale: This is a nucleophilic aromatic substitution (SNAr) where the primary amine of
Intermediate B displaces one of the chlorine atoms on the electron-deficient pyrimidine ring
(Intermediate A). A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine
(DIPEA) is used to neutralize the HCI generated.

e Suspend Intermediate A (1.0 eq) and Intermediate B L-tartaric acid salt (1.05 eq) in ethanol.
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o Add triethylamine (2.5 eq) to the mixture.

e Heat the reaction to reflux and maintain for 40-45 hours.[15] The reaction may be performed
under pressure to reduce reaction time.[15]

» Monitor the reaction by HPLC. Upon completion, cool the mixture and concentrate under
reduced pressure.

o Dissolve the residue in ethyl acetate and wash with water and brine.

» Dry the organic layer over sodium sulfate and concentrate to obtain the crude condensation
product, 2-({(3aR,4S,6R,6aS)-6-{[5-amino-6-chloro-2-(propylthio)pyrimidin-4-yllamino}-2,2-
dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl}oxy)ethanol.

Step 3.2: Triazole Ring Formation

o Rationale: The adjacent amino groups on the pyrimidine ring are cyclized to form the fused
triazole ring. This is achieved via diazotization of the C5-amine with a nitrite source, followed
by intramolecular cyclization. Using a phase-transfer catalyst or specialized reagents like
"Resin-NO2" can improve safety and yield over traditional NaNOz/acid methods.[5][16]

e Dissolve the product from Step 3.1 (1.0 eq) in acetonitrile.
e Cool the solution to 0-5°C.

e Slowly add a solution of sodium nitrite (1.2 eq) in water, followed by the dropwise addition of
acetic acid (3.0 eq).[17]

e Stir the reaction at 0-5°C for 2 hours.
e Quench the reaction by adding water and extract the product with DCM.
e Wash the organic layer with sodium bicarbonate solution, then water.

» Dry over sodium sulfate and concentrate to give the triazolopyrimidine intermediate, 2-
({(3aR,4S,6R,6aS)-6-[7-chloro-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-2,2-
dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl}oxy)ethanol.[5]
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Step 3.3: Final Coupling with Intermediate C

» Rationale: This is the final key bond-forming step, another SNAr reaction. The chiral amine
(Intermediate C) displaces the last remaining chlorine atom on the triazolopyrimidine core.
An inorganic base like potassium carbonate is often preferred here to minimize side
reactions.[5]

o Dissolve the triazolopyrimidine intermediate from Step 3.2 (1.0 eq) in acetonitrile.

e Add (1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine (Intermediate C, 1.1 eq) and
anhydrous potassium carbonate (2.0 eq).

 Stir the mixture at room temperature for 2-3 hours until the reaction is complete by HPLC.[5]
 Dilute the reaction mass with water and extract with DCM.

o Combine the organic layers, dry over sodium sulfate, and concentrate under reduced
pressure to yield the protected Ticagrelor as an oil.

Reagent (Step 3.3) CAS Number MW ( g/mol) Equivalents
Triazolopyrimidine

. 254876-79-6 431.94 1.0
Intermediate
(1R,2S)-2-(3,4-
difluorophenyl)cyclopr  220352-97-4 169.18 1.1
opanamine
Anhydrous Potassium

584-08-7 138.21 2.0

Carbonate
Acetonitrile 75-05-8 41.05 - (Solvent)

Step 3.4: Acetonide Deprotection

o Rationale: The final step is the removal of the acetonide protecting group to reveal the 1,2-
diol on the cyclopentane ring. This is achieved by hydrolysis under acidic conditions. A
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biphasic system (DCM/aq. HCI) can lead to a cleaner reaction with fewer impurities
compared to single-phase alcoholic systems.[5]

o Dissolve the protected Ticagrelor from Step 3.3 (1.0 eq) in DCM.

¢ Add aqueous hydrochloric acid (e.g., 3N HCI) and stir the biphasic mixture vigorously at
room temperature for 2-3 hours.

» Monitor by HPLC for the disappearance of the starting material.

o Once complete, separate the layers. Neutralize the aqueous layer (or the entire mixture) to
pH 7-8 with an aqueous base (e.g., NaOH or NaHCOs solution).

o Extract the product thoroughly with ethyl acetate.

o Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and
concentrate to a crude solid/oil.

Step 3.5: Final Purification

» Rationale: The final APl must meet stringent purity requirements. Crystallization is the
preferred method for purification on a large scale.

» Dissolve the crude Ticagrelor in a suitable solvent system, such as acetonitrile and toluene.
[18]

» Heat to dissolve, then cool slowly to induce crystallization.

e Filter the purified solid, wash with a cold solvent mixture, and dry under vacuum at 40-45°C
to yield Ticagrelor as a pure, crystalline solid.[18]

Conclusion

This application note outlines a robust and scalable convergent synthesis for Ticagrelor. The
strategy relies on the careful preparation of three key intermediates, followed by their
sequential assembly. Critical aspects of this synthesis include maintaining stereochemical
integrity, particularly of Intermediates B and C, and controlling the conditions of the SNAr and
triazole formation reactions to minimize impurity generation. The provided protocols, grounded
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in established literature, offer a reliable framework for researchers engaged in the synthesis of
this vital antiplatelet agent.

References
e Google Patents. (n.d.). Method for synthesizing 4,6-dichloro-2-(propylthio)-5-

aminopyrimidine.

¢ LookChem. (n.d.). Cas 145783-15-9, 4,6-dichloro-2-propylthiopyrimidine-5-amine. Retrieved
from [Link]

e Patsnap. (2016). Method for synthesizing 4,6-dichloro-2-(propylthio)-5-aminopyrimidine.
Retrieved from [Link]

¢ Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Chemistry Behind Ticagrelor: An In-Depth Look
at 4,6-Dichloro-2-(propylthio)pyrimidin-5-amine. Retrieved from [Link]

o Shimpi, N. A., et al. (2015). Novel synthesis of Ticagrelor, an ant. Journal of Chemical and
Pharmaceutical Research, 7(4), 1024-1031. Retrieved from [Link]

e Shinde, S. S., et al. (2015). An efficient and safe process for the preparation of ticagrelor, a
platelet aggregation inhibitor via resin-NO2 catalyzed format. SpringerPlus, 4, 513. Retrieved
from [Link]

e Google Patents. (n.d.). Preparation method of 4,6-dichloro-2-(propythio)pyrimidine-5-amine.

e Shinde, S. S., et al. (2015). An efficient and safe process for the preparation of ticagrelor, a
platelet aggregation inhibitor via resin-NO2 catalyzed formation of triazole ring. SpringerPlus,
4, 513. Retrieved from [Link]

e Goffin, E., et al. (2021). Synthesis of ticagrelor analogues belonging to 1,2,3-triazolo[4,5-d]
pyrimidines and study of their antiplatelet and antibacteri. Molecules, 26(15), 4479. Retrieved
from [Link]

e Rasayan Journal of Chemistry. (2018). SYNTHESIS OF HIGH PURE TICAGRELOR, AN
ANTI- PLATELET DRUG SUBSTANCE AND ITS POSSIBLE PROCESS RELATED
IMPURITIES. Rasayan J. Chem, 11(2), 543-551. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.lookchem.com/cas-145/145783-15-9.html
https://eureka.patsnap.com/patent/CN105315181A
https://www.inno-pharma.com/the-chemistry-behind-ticagrelor-an-in-depth-look-at-4-6-dichloro-2-propylthiopyrimidin-5-amine_n26
https://www.jocpr.com/articles/novel-synthesis-of-ticagrelor-an-ant.pdf
https://core.ac.uk/display/82875143
https://pubmed.ncbi.nlm.nih.gov/26405652/
https://orbi.uliege.be/handle/2268/262706
https://rasayanjournal.co.in/admin/php/upload/24_pdf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Shinde, S. S., et al. (2015). An efficient and safe process for the preparation of ticagrelor, a
platelet aggregation inhibitor via resin-NO2 catalyzed formation of triazole ring. SpringerPlus,
4, 513. Retrieved from [Link]

e LookChem. (n.d.). Cas 376608-65-0, 2-((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-
3aH-cyclopenta[d][7][14]dioxol-4-yloxy)ethanol L-tataric acid. Retrieved from [Link]

o Shimpi, N. A, et al. (2016). Novel synthetic methodology for the synthesis of Ticagrelor.
Journal of Chemical and Pharmaceutical Research, 8(1), 797-803. Retrieved from [Link]

e Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Science Behind Ticagrelor: A Look at Key
Chemical Intermediates. Retrieved from [Link]

e Google Patents. (n.d.). US9604991B2 - Preparation method of ticagrelor and intermediates
thereof.

o Patsnap. (n.d.). Preparation method of important intermediate of ticagrelor (1r, 2s)-2-(3,4-
difluorophenyl)cyclopropylamine. Retrieved from [Link]

o Google Patents. (n.d.). CN107827755B - Synthesis method of ticagrelor intermediate
(1R,2S) -2- (3, 4-difluorophenyl) cyclopropylamine.
e Google Patents. (n.d.). WO2021245220A1 - Process for the preparation of ticagrelor.

e PubChem. (n.d.). 2-{[(3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][7]
[14]dioxol-4-yl]loxy}ethanol (2R,3R)-2,3-dihydroxysuccinate. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. nbinno.com [nbinno.com]

e 2.US9604991B2 - Preparation method of ticagrelor and intermediates thereof - Google
Patents [patents.google.com]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4573752/
https://www.lookchem.com/404.htm
https://patents.google.com/patent/CN105294573A/en
https://www.lookchem.com/cas-376/376608-65-0.html
https://www.jocpr.com/articles/novel-synthetic-methodology-for-the-synthesis-of-ticagrelor.pdf
https://www.inno-pharma.com/the-science-behind-ticagrelor-a-look-at-key-chemical-intermediates_n25
https://eureka.patsnap.com/patent/CN103288820A
https://www.lookchem.com/404.htm
https://patents.google.com/patent/CN105294573A/en
https://pubchem.ncbi.nlm.nih.gov/compound/71321721
https://www.benchchem.com/product/b565960?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nbinno.com/article/pharmaceutical-intermediates/the-science-behind-ticagrelor-a-look-at-key-chemical-intermediates-wc
https://patents.google.com/patent/US9604991B2/en
https://patents.google.com/patent/US9604991B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

3. orbi.uliege.be [orbi.uliege.be]
4. medkoo.com [medkoo.com]

5. An efficient and safe process for the preparation of ticagrelor, a platelet aggregation
inhibitor via resin-NO2 catalyzed formation of triazole ring - PMC [pmc.ncbi.nlm.nih.gov]

6. 4,6-dichloro-2-propylthiopyrimidine-5-amine | 145783-15-9 [chemicalbook.com]
7. lookchem.com [lookchem.com]
8. nbinno.com [nbinno.com]

9. CN103896857A - Preparation method of 4,6-dichloro-2-(propythio)pyrimidine-5-amine -
Google Patents [patents.google.com]

10. Bot Verification [rasayanjournal.co.in]
11. lookchem.com [lookchem.com]
12. echemi.com [echemi.com]

13. 2-((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-
yloxy)ethanol L-tataric acid | 376608-65-0 [chemicalbook.com]

14. CN105294573A - Method for synthesizing 4,6-dichloro-2-(propylthio)-5-aminopyrimidine -
Google Patents [patents.google.com]

15. filesO1.core.ac.uk [filesOl.core.ac.uk]

16. An efficient and safe process for the preparation of ticagrelor, a platelet aggregation
inhibitor via resin-NO2 catalyzed formation of triazole ring - PubMed
[pubmed.ncbi.nim.nih.gov]

17. jocpr.com [jocpr.com]

18. W02021245220A1 - Process for the preparation of ticagrelor - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Application Note: A Detailed Protocol for the
Convergent Synthesis of Ticagrelor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565960/docs#application-note-a-detailed-protocol-
for-the-convergent-synthesis-of-ticagrelor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://orbi.uliege.be/bitstream/2268/251915/1/Synthesis%20of%20ticagrelor%20analogues%20belonging%20to%20123-triazolo45-d%20pyrimidines%20and%20study%20of%20their%20antiplatelet%20and%20antibacterial%20activity.pdf
https://www.medkoo.com/drug_syntheses/320
https://pmc.ncbi.nlm.nih.gov/articles/PMC4571033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4571033/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92487693.htm
https://www.lookchem.com/404.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-behind-ticagrelor-in-depth-look-at-4-6-dichloro-2-propylthio-pyrimidin-5-amine-tp
https://patents.google.com/patent/CN103896857A/en
https://patents.google.com/patent/CN103896857A/en
https://rasayanjournal.co.in/admin/php/upload/457_pdf.pdf
https://www.lookchem.com/404.htm
https://www.echemi.com/produce/pr2509031406-2-3ar-4s-6r-6as-6-amino-2-2-dimethyltetrahydro-3ah-cyclopenta-d-1-3-dioxol-4-yloxy-ethanol-l-tataric-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92535572.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92535572.htm
https://patents.google.com/patent/CN105294573A/en
https://patents.google.com/patent/CN105294573A/en
https://files01.core.ac.uk/download/pdf/206803105.pdf
https://pubmed.ncbi.nlm.nih.gov/26389018/
https://pubmed.ncbi.nlm.nih.gov/26389018/
https://pubmed.ncbi.nlm.nih.gov/26389018/
https://www.jocpr.com/articles/novel-synthetic-methodology-for-the-synthesis-of-ticagrelor.pdf
https://patents.google.com/patent/WO2021245220A1/en
https://patents.google.com/patent/WO2021245220A1/en
https://www.benchchem.com/product/b565960/docs#application-note-a-detailed-protocol-for-the-convergent-synthesis-of-ticagrelor
https://www.benchchem.com/product/b565960/docs#application-note-a-detailed-protocol-for-the-convergent-synthesis-of-ticagrelor
https://www.benchchem.com/product/b565960/docs#application-note-a-detailed-protocol-for-the-convergent-synthesis-of-ticagrelor
https://www.benchchem.com/product/b565960/docs#application-note-a-detailed-protocol-for-the-convergent-synthesis-of-ticagrelor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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